Cas no 2137663-50-2 (3-chloro-5-fluoro-4-methoxy-1,2-benzothiazole)

• Product Name: 3-chloro-5-fluoro-4-methoxy-1,2-benzothiazole
• CAS No: 2137663-50-2
• MF: C₈H₅ClFNOS
• MW: 217.647803068161
• CID: 6206416
• PubChem ID: 165480663
• Update Time: 2025-09-28

3-chloro-5-fluoro-4-methoxy-1,2-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-fluoro-4-methoxy-1,2-benzothiazole
• 2137663-50-2
• EN300-1117757

• Inchi： 1S/C8H5ClFNOS/c1-12-7-4(10)2-3-5-6(7)8(9)11-13-5/h2-3H,1H3
• InChI Key： NTCZVZLOZBGMLV-UHFFFAOYSA-N
• SMILES： ClC1C2C(=C(C=CC=2SN=1)F)OC

Computed Properties

• Exact Mass: 216.9764408g/mol
• Monoisotopic Mass: 216.9764408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.4Ų

Additional information on 3-chloro-5-fluoro-4-methoxy-1,2-benzothiazole

Introduction to 3-chloro-5-fluoro-4-methoxy-1,2-benzothiazole (CAS No. 2137663-50-2)

3-chloro-5-fluoro-4-methoxy-1,2-benzothiazole (CAS No. 2137663-50-2) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the benzothiazole class, which is well-known for its broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of multiple substituents such as chloro, fluoro, and methoxy groups in its structure enhances its interactiveness with biological targets, making it a promising candidate for further investigation.

The molecular structure of 3-chloro-5-fluoro-4-methoxy-1,2-benzothiazole consists of a benzothiazole core with functional groups strategically positioned to modulate its pharmacokinetic and pharmacodynamic profiles. The chloro group at the 3-position and the fluoro group at the 5-position contribute to the compound's lipophilicity and metabolic stability, while the methoxy group at the 4-position enhances its solubility in water. These structural features make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzothiazole derivatives. Several studies have demonstrated that compounds within this class exhibit significant activity against various diseases, particularly cancer. For instance, research has shown that benzothiazole derivatives can inhibit the growth of tumor cells by targeting key signaling pathways involved in cell proliferation and apoptosis. The specific arrangement of substituents in 3-chloro-5-fluoro-4-methoxy-1,2-benzothiazole may contribute to its ability to interact with these pathways effectively.

One of the most compelling aspects of 3-chloro-5-fluoro-4-methoxy-1,2-benzothiazole is its potential as a lead compound for the development of new drugs. Its structural framework allows for modifications that can fine-tune its biological activity, making it a versatile starting point for medicinal chemists. Researchers have been exploring various synthetic strategies to derive analogs of this compound with enhanced efficacy and reduced toxicity. These efforts are part of a broader trend in drug discovery where natural product-inspired scaffolds are being leveraged to identify new therapeutic entities.

The chemical synthesis of 3-chloro-5-fluoro-4-methoxy-1,2-benzothiazole involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of chlorine and fluorine atoms into the benzothiazole ring is particularly challenging due to their reactivity and the need for selective functionalization. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to achieve these transformations efficiently. The development of robust synthetic routes is crucial for enabling large-scale production and further exploration of this compound's potential.

From a computational chemistry perspective, 3-chloro-5-fluoro-4-methoxy-1,2-benzothiazole has been studied using various modeling techniques to predict its biological activity and interactions with biological targets. Molecular docking simulations have been used to identify potential binding sites on proteins relevant to cancer and inflammation. These studies provide valuable insights into how the compound might exert its effects at the molecular level and guide future structural optimization efforts.

The pharmacokinetic properties of 3-chloro-5-fluoro-4-methoxy-1,2-benzothiazole are also of great interest. In vitro studies have shown that this compound exhibits reasonable solubility in both water and lipids, which is favorable for its absorption and distribution in vivo. Additionally, preliminary toxicity assessments suggest that it is well-tolerated at moderate doses, although further studies are needed to fully characterize its safety profile.

One area where 3-chloro-5-fluoro-4-methoxy-1,2-benzothiazole shows particular promise is in the treatment of inflammatory diseases. Inflammatory processes are central to many chronic conditions such as arthritis and autoimmune disorders, and inhibiting key inflammatory pathways could provide significant therapeutic benefits. Preclinical studies have indicated that benzothiazole derivatives can modulate inflammatory responses by inhibiting enzymes like COX-2 and LOX. The unique combination of substituents in 3-chloro-5-fluoro-4-methoxy-1,2-benzothiazole may enhance its ability to achieve this modulation effectively.

Another emerging application for this compound is in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has suggested that benzothiazole derivatives can cross the blood-brain barrier and exert protective effects on neurons. The structural features of 3-chloro-5-fluoro-4-methoxy-1,2-benzothiazole may make it particularly suitable for this purpose by facilitating penetration into neural tissues while maintaining stability in biological fluids.

The development of 3-chloro-5-fluoro-4-methoxy-1,2-benzothiazole as a therapeutic agent is still in its early stages, but the preliminary findings are encouraging. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating these findings into clinical applications.

In conclusion,3-chloro-5-fluoro-4-methoxy-l,l-benzothiazole (CAS No.l 2137663-l 50-l) represents a promising lead compound for drug discovery with potential applications across multiple therapeutic areas including oncology,inflammation,and neurodegenerative diseases.l Its unique structural features.l combined with preliminary evidencel from both experimental.land computational studies.l make it an attractive target for further investigation.l As research progresses.l we can expect lto see more insights into lits full pharmacological profile.l paving lthe way.lfor lits translation into lclinical use.l